4-Chloro-thiazole-2-carbonitrile

• IUPAC Name: 4-chloro-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C4HClN2S/c5-3-2-8-4(1-6)7-3/h2H
• InChI Key: JCXNQDRYFDQOSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)C#N)Cl
• Molecular Formula: C4HClN2S
• DSSTOX Substance ID: DTXSID701305036
• Molecular Weight: 144.58 g/mol
• CAS RN: 1363383-13-4

Description

4-Chloro-thiazole-2-carbonitrile is a chemical compound with the CAS Number: 1363383-13-4. It has a molecular weight of 145.59. The IUPAC name for this compound is 4-chloro-1H-1lambda3-thiazole-2-carbonitrile.

Molecular Structure Analysis

The InChI code for 4-Chloro-thiazole-2-carbonitrile is 1S/C4H2ClN2S/c5-3-2-8-4 (1-6)7-3/h2,8H. The InChI key is TXTANSRUPHEQNM-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-Chloro-thiazole-2-carbonitrile is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

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Biological Activities

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Antibacterial and Antifungal Activities

. These compounds have shown activity against Gram-positive bacteria Enterococcus faecalis, Gram-negative bacteria Pseudomonas aeruginosa, Klebsiella pneumoniae, and E. coli, and against yeast C. .

Chemical Properties

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Safety and Hazards

The safety information available indicates that 4-Chloro-thiazole-2-carbonitrile may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. The compound is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Thiazoles, including 4-Chloro-thiazole-2-carbonitrile, are important heterocyclic compounds that exhibit a wide range of biological activities. Therefore, researchers are likely to continue synthesizing compounds containing the thiazole ring with variable substituents as target structures, and evaluating their biological activities.

Mechanism of Action

Target of Action

Thiazole derivatives, which include 4-chloro-thiazole-2-carbonitrile, have been found in many potent biologically active compounds such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs . These suggest a wide range of potential targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects . For instance, some thiazole derivatives have been found to possess antimicrobial activity .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .